Cas no 1805069-56-0 (Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1805069-56-0
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891862
• Update Time: 2025-06-11

Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)7-6(9(12)13)8(15)5(3-11)4-14-7/h4,9H,2-3H2,1H3,(H,14,15)
• InChI Key： WLAUCKDVCSTNGZ-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(=O)OCC)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Recent Advances in the Study of Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS: 1805069-56-0)

Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS: 1805069-56-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and potential pharmacological applications.

The compound's unique structural features, including the presence of chloromethyl, difluoromethyl, and hydroxyl groups, make it a versatile building block for the synthesis of more complex molecules. Researchers have explored its utility in the preparation of heterocyclic compounds, which are often found in drugs targeting various diseases, such as cancer, infectious diseases, and neurological disorders. Recent synthetic methodologies have improved the yield and purity of Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate, enabling its broader application in medicinal chemistry.

In terms of biological activity, preliminary studies suggest that this compound may exhibit promising pharmacological properties. For instance, its difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making it a valuable moiety in drug design. Additionally, the chloromethyl group provides a reactive site for further functionalization, allowing for the development of targeted therapies. Recent in vitro and in vivo studies have investigated its potential as an inhibitor of specific enzymes or receptors, though detailed mechanistic studies are still underway.

One of the key challenges in working with Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is its stability under various conditions. Researchers have reported that the compound can undergo hydrolysis or decomposition if not handled properly. To address this, recent studies have focused on optimizing storage conditions and developing more stable derivatives. These efforts are critical for ensuring the compound's utility in large-scale synthesis and industrial applications.

Looking ahead, the potential applications of Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate in drug discovery are vast. Its role as a synthetic intermediate and its inherent biological activity make it a compound of interest for further research. Future studies are expected to explore its incorporation into more complex drug candidates, as well as its potential as a standalone therapeutic agent. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock its potential.

In conclusion, Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS: 1805069-56-0) represents a promising area of research in chemical biology and medicinal chemistry. Recent advancements in its synthesis, stability, and biological evaluation have laid the groundwork for its continued exploration. As researchers uncover more about its properties and applications, this compound is likely to play an increasingly important role in the development of new therapeutic agents.